2-(3-ethoxyphenyl)-N-(pyridin-3-ylmethyl)quinoline-4-carboxamide
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Overview
Description
2-(3-ethoxyphenyl)-N-(pyridin-3-ylmethyl)quinoline-4-carboxamide, commonly known as EPCQ, is a synthetic compound that has shown potential in scientific research applications. EPCQ belongs to the class of quinoline carboxamides and has been studied for its mechanism of action and physiological effects.
Mechanism of Action
The mechanism of action of EPCQ involves the inhibition of various enzymes and signaling pathways that are involved in cell growth and proliferation. EPCQ has been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and cell division. It has also been shown to inhibit the activity of various kinases and transcription factors that are involved in cell signaling pathways.
Biochemical and Physiological Effects:
EPCQ has been shown to have a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells by activating the caspase cascade. EPCQ has also been shown to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth and metastasis. In addition, EPCQ has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of various inflammatory disorders.
Advantages and Limitations for Lab Experiments
One advantage of using EPCQ in lab experiments is its high potency and selectivity. EPCQ has been shown to be effective at low concentrations and has minimal toxicity towards normal cells. However, one limitation of using EPCQ in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for the study of EPCQ. One area of research is the development of novel analogs of EPCQ with improved solubility and efficacy. Another area of research is the study of the pharmacokinetics and pharmacodynamics of EPCQ in vivo, which may provide insights into its potential as a therapeutic agent. Furthermore, the potential of EPCQ in combination with other anticancer agents or immunotherapies should be explored.
Synthesis Methods
The synthesis of EPCQ involves the reaction of 2-aminobenzophenone with ethyl 3-oxobutanoate in the presence of sodium ethoxide. The resulting product is then reacted with pyridine-3-carboxaldehyde and ammonium acetate to obtain EPCQ in high yield.
Scientific Research Applications
EPCQ has been studied for its potential as an anticancer agent. It has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting cell proliferation. EPCQ has also been studied for its antibacterial and antifungal properties. It has been shown to be effective against a range of bacterial and fungal strains.
properties
Product Name |
2-(3-ethoxyphenyl)-N-(pyridin-3-ylmethyl)quinoline-4-carboxamide |
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Molecular Formula |
C24H21N3O2 |
Molecular Weight |
383.4 g/mol |
IUPAC Name |
2-(3-ethoxyphenyl)-N-(pyridin-3-ylmethyl)quinoline-4-carboxamide |
InChI |
InChI=1S/C24H21N3O2/c1-2-29-19-9-5-8-18(13-19)23-14-21(20-10-3-4-11-22(20)27-23)24(28)26-16-17-7-6-12-25-15-17/h3-15H,2,16H2,1H3,(H,26,28) |
InChI Key |
GTUUFXDQPNSEPE-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NCC4=CN=CC=C4 |
Canonical SMILES |
CCOC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NCC4=CN=CC=C4 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.